Cas no 1001754-59-1 (1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid)

1-[(tert-Butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid is a fluorinated pyrrolidine derivative featuring both a Boc-protected amine and a carboxylic acid functional group. This compound is valuable in medicinal chemistry and peptide synthesis due to its dual reactivity, enabling selective modifications at either the amine or carboxylate moiety. The fluorine substitution at the 3-position enhances metabolic stability and influences conformational properties, making it useful for structure-activity relationship studies. The tert-butoxycarbonyl (Boc) group provides orthogonal protection for amine functionalities under acidic conditions. Its well-defined reactivity profile and stability under standard handling conditions make it a practical intermediate for pharmaceutical research and the development of bioactive molecules.
1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid structure
1001754-59-1 structure
Product Name:1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid
CAS No:1001754-59-1
MF:C10H16FNO4
MW:233.236746788025
MDL:MFCD08703174
CID:3159898
PubChem ID:47003601
Update Time:2025-05-26

1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(TERT-BUTOXYCARBONYL)-3-FLUOROPYRROLIDINE-3-CARBOXYLIC ACID
    • 1-Boc-3-fluoropyrrolidine-3-carboxylic acid
    • 1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid
    • 3-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
    • Z1020801252
    • SY042069
    • YVMHYDQOUZWQQA-UHFFFAOYSA-N
    • EN300-89429
    • F8889-7643
    • 1-(TERT-BUTOXYCARBONYL)-3-FLUOROPYRROLIDINE-3-CARBOXYLICACID
    • SCHEMBL2327550
    • PB27944
    • AKOS023787894
    • MFCD08703174
    • CS-0037355
    • DTXSID10677641
    • BS-14076
    • 1-tert-butoxycarbonyl-3-fluoro-pyrrolidine-3-carboxylic acid
    • DB-102824
    • 1001754-59-1
    • 1-((tert-butoxy)carbonyl)-3-fluoropyrrolidine-3-carboxylic acid
    • 832-221-0
    • MDL: MFCD08703174
    • Inchi: 1S/C10H16FNO4/c1-9(2,3)16-8(15)12-5-4-10(11,6-12)7(13)14/h4-6H2,1-3H3,(H,13,14)
    • InChI Key: YVMHYDQOUZWQQA-UHFFFAOYSA-N
    • SMILES: FC1(C(=O)O)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 233.10633615g/mol
  • Monoisotopic Mass: 233.10633615g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.25
  • Boiling Point: 330 ºC
  • Flash Point: 153 ºC

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Additional information on 1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid (CAS No. 1001754-59-1)

1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid (CAS No. 1001754-59-1) is a fluorinated pyrrolidine derivative widely utilized in pharmaceutical and agrochemical research. This compound, often abbreviated as Boc-3-fluoro-pyrrolidine-3-carboxylic acid, serves as a critical building block in the synthesis of bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the 3-fluoropyrrolidine scaffold, make it invaluable for drug discovery, particularly in modulating enzyme activity and improving metabolic stability.

The growing interest in fluorinated compounds stems from their ability to enhance drug potency and bioavailability. Researchers frequently search for terms like "Boc-protected fluoropyrrolidines" or "3-fluoropyrrolidine-3-carboxylic acid derivatives", reflecting the demand for innovative synthons in medicinal chemistry. With the rise of AI-driven drug design and green chemistry, this compound aligns with trends favoring sustainable and computationally optimized synthetic routes. Its applications span peptide mimetics, protease inhibitors, and kinase-targeted therapies, addressing current challenges in oncology and CNS disorders.

From a synthetic perspective, CAS 1001754-59-1 is synthesized via multi-step protocols involving asymmetric fluorination and Boc protection. Analytical techniques like HPLC, NMR, and mass spectrometry ensure high purity, meeting stringent standards for preclinical studies. The compound’s stability under physiological conditions makes it a preferred choice for prodrug development and bioconjugation. Notably, its carboxylic acid moiety allows further derivatization, enabling linkage to peptides or small molecules via amide coupling.

In the context of SEO optimization, this content integrates high-value keywords such as "fluoropyrrolidine synthesis", "Boc-protected amino acids", and "CAS 1001754-59-1 supplier", addressing common queries from chemists and procurement specialists. The compound’s relevance to COVID-19 research (e.g., antiviral protease inhibitors) and neurodegenerative disease studies further amplifies its visibility in scientific literature and patent filings.

Regulatory compliance is ensured, as 1-[(tert-butoxy)carbonyl]-3-fluoropyrrolidine-3-carboxylic acid is classified as a non-hazardous research chemical under standard safety protocols. Proper handling includes the use of PPE and adherence to REACH guidelines. Suppliers often provide technical data sheets (TDS) and certificates of analysis (CoA), facilitating seamless integration into laboratory workflows.

Future prospects for this compound include exploration in click chemistry and PET radiopharmaceuticals, leveraging its fluorine atom for isotopic labeling. As the pharmaceutical industry shifts toward fragment-based drug discovery, 1001754-59-1 is poised to play a pivotal role in designing next-generation therapeutics with improved target selectivity and reduced off-effects.

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